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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of dichlorodifluoromethane (R-12), a

historically significant refrigerant, and its modern alternatives. The focus is on objective

performance metrics, environmental impact, and the experimental protocols used for

evaluation. Due to its severe impact on the ozone layer, the production of R-12 was banned in

developed countries in 1996 and in developing countries in 2010 under the Montreal Protocol.

[1][2] This necessitated the development and evaluation of replacement refrigerants with similar

or improved performance but lower environmental impact.

Comparative Data of Refrigerants
The following table summarizes the key physical, environmental, and performance properties of

R-12 and several common alternatives. This data is essential for understanding the trade-offs

involved in selecting a refrigerant for a specific application.
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y
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(HC)

R-600a
(HC)

R-152a
(HFC)

R-717
(Ammo
nia)

R-744
(CO₂)

Chemical

Formula
CCl₂F₂ C₂H₂F₄ C₃H₈ C₄H₁₀ C₂H₄F₂ NH₃ CO₂

Molar

Mass (

g/mol )

120.91 102.03 44.1 58.12 66.05 17.03 44.01

Boiling

Point

(°C)

-29.8[1]

[3]
-26.3 -42.1 -11.7 -24.0 -33.3

-78.5

(subl.)

ODP¹ ~1.0[1] 0 0[4] 0[4] 0 0[4] 0

GWP²

(100-yr)

~10,900[

5]
~1,430 3[6] 3[7] ~124 <1[4] 1[6]
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A1 (Non-
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e)

A1 (Non-

flammabl

e)

A3
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le)

A3

(Highly

Flammab

le)

A2

(Flamma

ble)

B2

(Toxic)

A1 (Non-

flammabl

e)

Oil

Compatib
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Mineral

Oil

POE /

PAG[8]

Mineral

Oil

Mineral

Oil

POE /

PAG
N/A

POE /

PAG

Performa

nce

Notes

Baseline

standard;

excellent

thermody

namic
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s.[2]

"Drop-in"

replacem

ent for R-

12, but

requires

oil

change

and may

have

slightly

Excellent

thermody

namic

propertie

s but

highly

flammabl

e.[4][10]

Widely

used in

domestic

refrigerat

ors;

highly

flammabl

e.[4][11]

High

Coefficie

nt of

Performa

nce

(COP),

often

better

than R-

22.[11]

Excellent

refrigeran

t but toxic

and

requires

special

handling.

[4][12]

Non-toxic

and non-

flammabl

e but

operates

at very

high

pressure

s.[4][6]
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lower

performa

nce.[8][9]

¹Ozone Depletion Potential (ODP): Relative potential to degrade the ozone layer, with R-11 or

R-12 as the baseline (ODP=1). ²Global Warming Potential (GWP): Contribution to global

warming relative to CO₂ (GWP=1) over a 100-year period.

Performance and Environmental Considerations
The transition from R-12 initiated a broad search for suitable alternatives, balancing

performance with environmental safety.

Hydrofluorocarbons (HFCs): R-134a became a primary replacement for R-12, particularly in

automotive air conditioning, due to its zero ODP and similar thermodynamic properties.[2]

However, HFCs like R-134a possess a high Global Warming Potential (GWP), leading to

subsequent regulations aimed at phasing them down.[13] R-152a is another HFC with a

significantly lower GWP and a high Coefficient of Performance (COP), making it an efficient

alternative.[11][14]

Hydrocarbons (HCs): Propane (R-290) and Isobutane (R-600a) are natural hydrocarbons

with negligible ODP and very low GWP.[4][6] They are thermodynamically efficient, but their

high flammability restricts their use, especially in systems with large refrigerant charges.[10]

Natural Refrigerants: Ammonia (R-717) and Carbon Dioxide (R-744) are environmentally

benign options with zero ODP and negligible to no GWP.[4] Ammonia is a highly efficient

refrigerant but is toxic and flammable under certain conditions.[4][12] CO₂ is safe and

inexpensive but requires systems designed to handle extremely high pressures, which can

increase complexity and cost.[6]

Experimental Protocol for Refrigerant Performance
Evaluation
To objectively compare refrigerants, a standardized experimental protocol is crucial. The

following methodology outlines a typical procedure for evaluating the performance of a

refrigerant in a vapor-compression refrigeration system.[15]
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1. Objective: To determine and compare key performance indicators, such as the Coefficient of

Performance (COP), refrigerating effect, and compressor power consumption of a test

refrigerant against a baseline (e.g., R-12) under controlled operating conditions.[15]

2. Apparatus and Instrumentation:

Vapor-Compression System: Comprising a compressor, condenser, evaporator, and an

expansion valve.[15]

Instrumentation: Pressure transducers, thermocouples (or RTDs), a refrigerant mass flow

meter, and a power meter for the compressor are installed at the inlet and outlet of each

major component.[15]

Data Acquisition System: To log all sensor data in real-time.[15]

3. Experimental Procedure:

System Preparation: The refrigeration system is evacuated to a deep vacuum to remove any

air, moisture, or residual refrigerant. The system is then charged with the precise amount of

the test refrigerant.[15]

Test Execution: The system is started, and the evaporator and condenser conditions

(temperature and pressure) are set to desired values. The system is allowed to run until it

reaches a steady state, where all readings are stable.[15]

Data Collection: Once at a steady state, data from all instruments (temperatures, pressures,

mass flow rate, power consumption) are recorded at regular intervals for a specified

duration.[15]

4. Data Analysis:

Thermodynamic Properties: The specific enthalpy at each state point in the cycle is

determined using the measured temperatures and pressures and the known thermodynamic

properties of the refrigerant.[15]

Performance Calculation:
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Refrigerating Effect (Q_e): Calculated as the change in enthalpy across the evaporator

multiplied by the mass flow rate (Q_e = m_ref * (h_evap_out - h_evap_in)).[15]

Compressor Work (W_c): Measured directly by the power meter or calculated as the

change in enthalpy across the compressor multiplied by the mass flow rate (W_c = m_ref *

(h_comp_out - h_comp_in)).[15]

Coefficient of Performance (COP): Calculated as the ratio of the refrigerating effect to the

compressor work (COP = Q_e / W_c).

This entire process is then repeated for each refrigerant being compared under identical

operating conditions to ensure a valid and objective analysis.

Workflow Visualization
The following diagram illustrates the logical flow of the experimental protocol for evaluating a

potential refrigerant.
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Workflow for the experimental evaluation of a potential refrigerant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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